Cas no 46729-07-1 (2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester)
46729-07-1 structure
Product Name:2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester
CAS No:46729-07-1
MF:C14H24O2
MW:224.339164733887
CID:331788
PubChem ID:170769
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester
- (4-tert-butylcyclohexyl) 2-methylprop-2-enoate
- 4-t-Butylcyclohexyl methacrylate
- 4-(1,1-Dimethylethyl)cyclohexyl methacrylate
- 4-(tert-Butyl)cyclohexyl methacrylate
- 4-tert-Butylcyclohexyl methacrylate
- 2-Propenoic acid, 2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester
- EINECS 256-277-5
- (1s,4s)-4-tert-butylcyclohexyl 2-methylprop-2-enoate
- Methacrylic acid 4alpha-tert-butylcyclohexane-1alpha-yl ester
- SCHEMBL22799034
- NS00019672
- Methacrylic acid 4alpha-tert-butylcyclohexane-1beta-yl ester
- SCHEMBL439526
- 131809-29-5
- (1r,4r)-4-tert-butylcyclohexyl 2-methylprop-2-enoate
- trans-p-tert-butylcyclohexyl methacrylate
- 131809-30-8
- 4-TERT-BUTYLCYCLOHEXYL 2-METHYLPROP-2-ENOATE
- 46729-07-1
- AKOS025296160
- DTXSID1068481
- 2-propenoic acid, 2-methyl-,4-(1,1-dimethylethyl)cyclohexyl ester
- 2-Propenoic acid,2-methyl-,4-(1,1-dimethylethyl)cyclohexyl ester
-
- Inchi: 1S/C14H24O2/c1-10(2)13(15)16-12-8-6-11(7-9-12)14(3,4)5/h11-12H,1,6-9H2,2-5H3
- InChI Key: PILKNUBLAZTESB-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)C1CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 224.178
- Monoisotopic Mass: 224.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 4.3
Experimental Properties
- Density: 0.93±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 30.5-31 ºC
- Boiling Point: 277.3±9.0 ºC (760 Torr),
- Flash Point: 111.0±16.1 ºC,
- Refractive Index: 1.4640
- Solubility: Almost insoluble (0.061 g/l) (25 º C),
2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
46729-07-1 (2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester) Related Products
- 2231-91-6(2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)
- 16887-36-8(Adamant-1-yl Methacrylate)
- 7534-94-3(Isobornyl methacrylate)
- 101-43-9(Cyclohexyl 2-Methylprop-2-enoate)
- 34759-34-7(Octahydro-1H-4,7-methanoinden-5-yl methacrylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent